BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling cis-
1-Chloropropene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-1-Chloropropene

Cat. No.: B095951

This guide provides crucial safety and logistical information for the handling and disposal of
cis-1-Chloropropene, tailored for laboratory and research professionals. Adherence to these
procedures is vital for ensuring a safe working environment.

Physical and Chemical Properties

cis-1-Chloropropene is a colorless liquid with a disagreeable odor.[1][2] It is highly flammable
and slightly soluble in water.[1]

Property Value

Molecular Formula C3H5CI

Boiling Point 38°C (lit.)[1]

Melting Point -1°C (lit.)[1]

Flash Point 67°C (lit.)[1]

Density 0.921 g/cm?3[1]

Vapor Pressure 507 mm Hg at 25°C[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling cis-1-Chloropropene to
determine the appropriate level of PPE. The following are minimum recommendations.
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Category

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles. A face shield may be necessary for

splash hazards.

Skin Protection

Chemical-resistant gloves (inspect before use),
fire/flame resistant and impervious clothing, and

a lab coat.[1]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved
respirator with appropriate cartridges should be
used. For firefighting, a self-contained breathing

apparatus (SCBA) is necessary.[1][2]

Operational Plan: Handling and Storage

Handling:

» Handle in a well-ventilated place, such as a chemical fume hood.[1]

e Avoid contact with skin and eyes.[1]

» Avoid inhalation of vapor or mist.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.

» Use non-sparking tools and explosion-proof equipment.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.

e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.[1]

Storage:
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep cool.

o Store away from incompatible materials and foodstuff containers.[1]

Disposal Plan

All waste disposal must be conducted in accordance with local, state, and federal regulations.

cis-1-Chloropropene waste should be collected in a suitable, closed container and labeled
as hazardous waste.[1]

Disposal should be carried out by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not let the chemical enter drains.[1]

Emergency Procedures: Spill Response Workflow

The following diagram outlines the procedural workflow for responding to a cis-1-
Chloropropene spill.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/msds/1-chloro-1-propene.pdf
https://www.chemicalbook.com/msds/1-chloro-1-propene.pdf
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-chloro-1-propene.pdf
https://www.chemicalbook.com/msds/1-chloro-1-propene.pdf
https://www.chemicalbook.com/msds/1-chloro-1-propene.pdf
https://www.chemicalbook.com/msds/1-chloro-1-propene.pdf
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Immediate Actions

Evacuate Personnel
to a Safe Area

y

Eliminate All
Ignition Sources

'

Ensure Adequate
Ventilation

Containme% & Cleanup

Don Appropriate PPE
(Gloves, Respirator, etc.)

'

Contain the Spill
with Inert Material

'

Collect and Arrange
for Disposal

Final Steps

Decontaminate
the Area

Dispose of Waste in
Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for cis-1-Chloropropene Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 1-Chloro-1-propene | C3H5CI | CID 11536 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. dept.harpercollege.edu [dept.harpercollege.edu]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling cis-1-
Chloropropene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095951#personal-protective-equipment-for-handling-
cis-1-chloropropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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